Cas no 61443-54-7 (Thorium(IV) nitrate hydrate)

• Product Name: Thorium(IV) nitrate hydrate
• CAS No: 61443-54-7
• MF: N₄O₁₂Th
• MW: 480.06
• CID: 479241
• PubChem ID: 26293
• Update Time: 2025-06-26

Thorium(IV) nitrate hydrate Chemical and Physical Properties

Names and Identifiers

• Nitric acid, thorium(4+) salt, hydrate
• Thorium nitrate, solid [UN2976] [Radioactive]
• DB-372095
• Thorium tetranitrate
• Nitric acid, thorium salt
• THORIUM NITRATE [MI]
• 13823-29-5
• Thorium(IV), nitrate
• UNII-IF944P467K
• Thorium nitrate ((Th(NO3)4))
• THORIUM(IV) NITRATE
• 61443-54-7
• EINECS 237-514-1
• 16092-49-2
• thorium(4+);tetranitrate
• Thorium(IV) nitrate hydrate (99.8%-Th)
• VGBPIHVLVSGJGR-UHFFFAOYSA-N
• Nitric acid, thorium(4+) salt
• THORIUM NITRATE
• DTXSID4065656
• IF944P467K
• HSDB 865
• Nitric acid, thorium(4+) salt (4:1)
• Thorium(4+) nitrate
• Thorium nitrate, solid
• Q425370
• UN2976
• Thorium(IV) nitrate hydrate

• Inchi： 1S/4NO3.H2O.Th/c4*2-1(3)4;;/h;;;;1H2;/q4*-1;;+4
• InChI Key： PRFFJYANKYMDRN-UHFFFAOYSA-N
• SMILES： [Th+4].[N+]([O-])(=O)[O-].[N+]([O-])(=O)[O-].[N+]([O-])(=O)[O-].[N+]([O-])(=O)[O-].[H]O[H]

Computed Properties

• Exact Mass: 479.98933g/mol
• Monoisotopic Mass: 479.98933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 18.8
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 252Ų

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Actinide oxoanionic compounds Actinide nitrates

Additional information on Thorium(IV) nitrate hydrate

Thorium(IV) Nitrate Hydrate (CAS No. 61443-54-7): A Comprehensive Overview of Its Properties, Applications, and Cutting-Edge Research

Thorium(IV) nitrate hydrate (CAS No. 61443-54-7) is a crystalline inorganic compound with the chemical formula Th(NO₃)₄·nH₂O, where n represents the variable hydration state depending on synthetic conditions. This compound has garnered significant attention in recent years due to its unique physicochemical properties and emerging applications in advanced materials science, nuclear medicine, and catalysis research. As a thorium-based nitrate derivative, it serves as a precursor for synthesizing thorium oxide nanoparticles and other functional materials with tailored optical and electronic properties.

Recent studies highlight its role in radiopharmaceutical development, where controlled hydrolysis of thorium(IV) nitrate hydrate generates colloidal thorium dioxide nanoparticles for targeted cancer therapy applications. A 2023 publication in Nano Today demonstrated that surface-functionalized nanoparticles derived from this compound exhibit enhanced biocompatibility and tumor-specific targeting capabilities when conjugated with folate receptors overexpressed in malignant cells.

In material synthesis, the hydration state of thorium nitrate critically influences the morphology of resulting nanostructures. Researchers at MIT reported in Advanced Materials (2023) that varying the water content during sol-gel processing allowed precise control over the crystallinity and porosity of mesoporous thorium oxides—properties critical for high-capacity hydrogen storage systems and solid-state electrolytes in next-generation batteries.

The compound's thermal decomposition behavior has also been extensively characterized using in situ X-ray diffraction (XRD). A collaborative study between Oak Ridge National Laboratory and Stanford University revealed that dehydration occurs in three distinct stages between 80°C and 500°C, with intermediate amorphous phases exhibiting unexpected catalytic activity for CO₂ reduction reactions under ambient conditions—a discovery published in Nature Communications (2023).

In catalysis applications, supported thorium nitrate-derived catalysts have shown promise for oxidative coupling of methane (OCM), a key reaction for converting natural gas to higher hydrocarbons. A 2023 Angewandte Chemie study demonstrated that ceria-supported thorium oxide nanoparticles achieved unprecedented selectivity (>90%) for ethane production at reduced reaction temperatures compared to traditional vanadium-based catalysts.

Safety considerations remain critical when handling this compound due to its inherent radioactivity as a naturally occurring daughter product of uranium decay chains. Modern synthesis protocols now incorporate real-time gamma spectroscopy to monitor impurity levels during purification steps—a method validated by researchers at CERN's ISOLDE facility in their recent actinide chemistry review.

Ongoing research focuses on developing scalable green synthesis methods using supercritical CO₂ solvent systems to minimize waste generation during nanoparticle fabrication processes. A groundbreaking technique reported in ACS Sustainable Chemistry & Engineering (2023) achieved 98% yield of monodisperse thorium oxalate precursors using this approach, paving the way for industrial-scale production without compromising material quality.

In environmental remediation studies, immobilization of radioactive isotopes via thorium-based matrices is being explored as an alternative to conventional cement-based encapsulation methods. A 2023 Environmental Science & Technology paper demonstrated that hydrothermally synthesized thorium phosphate composites could sequester cesium ions with >99% efficiency under simulated nuclear waste repository conditions.

The field continues to evolve with interdisciplinary collaborations bridging chemistry, biology, and engineering disciplines. Recent advancements include bio-inspired self-assembly techniques using peptide-functionalized thorium nitrate hydrate, which form hierarchical nanostructures mimicking bone mineralization processes—a concept presented at the 2023 Materials Research Society Spring Meeting with potential implications for orthopedic implant coatings.

As these innovations demonstrate, Thorium(IV) nitrate hydrate remains a cornerstone material across multiple scientific domains while maintaining its position as a critical component in cutting-edge research initiatives addressing global energy challenges and healthcare advancements.